Cas no 1903876-68-5 ((2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone)

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone structure
1903876-68-5 structure
Product Name:(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
CAS No:1903876-68-5
MF:C16H19F3N2O2S
MW:360.394473314285
CID:5548931
PubChem ID:91815764
Update Time:2023-07-06

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-((tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
    • 1903876-68-5
    • F6475-7907
    • AKOS025349131
    • [2-(thiolan-3-yloxy)pyridin-3-yl]-[4-(trifluoromethyl)piperidin-1-yl]methanone
    • 2-(thiolan-3-yloxy)-3-[4-(trifluoromethyl)piperidine-1-carbonyl]pyridine
    • (2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone
    • Inchi: 1S/C16H19F3N2O2S/c17-16(18,19)11-3-7-21(8-4-11)15(22)13-2-1-6-20-14(13)23-12-5-9-24-10-12/h1-2,6,11-12H,3-5,7-10H2
    • InChI Key: AQYNCIMXOFRXPX-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)OC1C(=CC=CN=1)C(N1CCC(C(F)(F)F)CC1)=O

Computed Properties

  • Exact Mass: 360.11193351g/mol
  • Monoisotopic Mass: 360.11193351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 67.7Ų

(2-((Tetrahydrothiophen-3-yl)oxy)pyridin-3-yl)(4-(trifluoromethyl)piperidin-1-yl)methanone Pricemore >>

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